An In-depth Technical Guide to the Chemical Structure and Pharmacology of (E)-metanicotine
An In-depth Technical Guide to the Chemical Structure and Pharmacology of (E)-metanicotine
Abstract
(E)-metanicotine, also known as Rivanicline (B1679396) or RJR-2403, is a synthetic pyridinyl-butenylamine with significant scientific interest due to its selective interaction with neuronal nicotinic acetylcholine (B1216132) receptors (nAChRs). This technical guide provides a comprehensive overview of the chemical structure, physicochemical properties, synthesis, and pharmacology of (E)-metanicotine. Detailed experimental protocols for its synthesis and key pharmacological assays are provided for researchers and drug development professionals.
Chemical Structure and Identification
(E)-metanicotine is characterized by a pyridine (B92270) ring linked to a methylated butenylamine chain. The "(E)" designation refers to the stereochemistry of the double bond in the butenyl chain, indicating that the higher priority substituents on each carbon of the double bond are on opposite sides.
IUPAC Name: (E)-N-methyl-4-(pyridin-3-yl)but-3-en-1-amine[1]
Synonyms: Rivanicline, RJR-2403, TC-2403, trans-metanicotine[1][2][3]
Chemical Formula: C₁₀H₁₄N₂[4][5][6]
Canonical SMILES: CNCC/C=C/C1=CN=CC=C1
InChI Key: JUOSGGQXEBBCJB-GORDUTHDSA-N
Physicochemical Properties
A summary of the key physicochemical properties of (E)-metanicotine is presented in the table below. This data is essential for its handling, formulation, and interpretation of its biological activity.
| Property | Value | Source |
| Molecular Weight | 162.23 g/mol | [4][5][6] |
| Appearance | Solid | [2] |
| Melting Point | 100.5 °C | [4] |
| Boiling Point | 291.88 °C | [4] |
| Solubility | Acetonitrile: 0.1-1 mg/mL (Slightly soluble), DMSO: 1-10 mg/mL (Sparingly soluble), Water: 0.1-1 mg/mL (Slightly soluble) | [2] |
| pKa | Data not available in the searched sources |
Synthesis of (E)-metanicotine
The synthesis of (E)-metanicotine can be achieved through various synthetic routes. A common and effective method involves a Heck reaction, a palladium-catalyzed carbon-carbon bond-forming reaction. The general workflow for this synthesis is outlined below.
Logical workflow for the synthesis of (E)-metanicotine.
Experimental Protocol: Synthesis via Heck Reaction
This protocol is a generalized procedure based on the principles of the Heck reaction for coupling aryl halides with alkenes.
Materials:
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3-bromopyridine
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An appropriate allyl alcohol derivative (e.g., but-3-en-1-ol)
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Palladium catalyst (e.g., Pd(OAc)₂)
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Phosphine (B1218219) ligand (e.g., PPh₃)
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Base (e.g., Et₃N or K₂CO₃)
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Anhydrous solvent (e.g., DMF or acetonitrile)
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Reagents for the introduction of the methylamine group (e.g., mesyl chloride followed by methylamine)
Procedure:
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Heck Coupling:
-
To a dry, inert-atmosphere flask, add 3-bromopyridine, the allyl alcohol derivative, the palladium catalyst, and the phosphine ligand.
-
Add the anhydrous solvent and the base to the reaction mixture.
-
Heat the mixture to the appropriate temperature (typically 80-100 °C) and stir until the reaction is complete (monitored by TLC or GC-MS).
-
After completion, cool the reaction mixture, filter to remove the catalyst, and concentrate the filtrate under reduced pressure.
-
Purify the resulting pyridinyl-butenol intermediate by column chromatography.
-
-
Introduction of the Methylamine Group:
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Dissolve the purified pyridinyl-butenol intermediate in a suitable solvent (e.g., dichloromethane) and cool in an ice bath.
-
Add a sulfonylating agent (e.g., mesyl chloride) and a base (e.g., triethylamine) and stir.
-
After the formation of the mesylate is complete, add a solution of methylamine in a suitable solvent (e.g., THF).
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Allow the reaction to warm to room temperature and stir until completion.
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Quench the reaction, extract the product with an organic solvent, and dry the organic layer.
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Purify the final product, (E)-metanicotine, by column chromatography.
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Pharmacology and Mechanism of Action
(E)-metanicotine is a selective partial agonist of the α4β2 subtype of neuronal nicotinic acetylcholine receptors (nAChRs).[1][3] Its binding to these receptors leads to the opening of the ion channel, allowing the influx of cations such as Na⁺ and Ca²⁺, which in turn modulates neuronal excitability and neurotransmitter release.
Signaling pathway of (E)-metanicotine.
Quantitative Pharmacological Data
The following table summarizes key quantitative measures of (E)-metanicotine's activity at nAChRs.
| Parameter | Value | Species/System | Source |
| Ki (α4β2 nAChR) | 16 nM | Rat | [7] |
| EC₅₀ (Rubidium Efflux) | 0.73 µM | Chicken α4β2 nAChRs in M10 cells | [2] |
| EC₅₀ (other nAChRs) | >1000 nM | Chicken α3β4 and α1β1γδ nAChRs in M10 cells | [2] |
Key Experimental Protocols in Pharmacology
Rubidium Ion Efflux Assay
This assay is used to functionally characterize the activity of nAChR agonists by measuring the efflux of ⁸⁶Rb⁺, a radioactive analog of K⁺, through the receptor's ion channel.
Materials:
-
Cell line expressing the nAChR of interest (e.g., M10 cells)
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⁸⁶RbCl
-
Assay buffer (e.g., Hanks' Balanced Salt Solution)
-
(E)-metanicotine and other test compounds
-
Scintillation counter
Procedure:
-
Cell Culture: Plate the cells in a multi-well plate and grow to confluence.
-
⁸⁶Rb⁺ Loading: Incubate the cells with a loading buffer containing ⁸⁶RbCl to allow for the uptake of the radioactive tracer.
-
Washing: Rapidly wash the cells with a non-radioactive buffer to remove extracellular ⁸⁶Rb⁺.
-
Agonist Stimulation: Add the assay buffer containing various concentrations of (E)-metanicotine to the wells and incubate for a short period (e.g., 2-5 minutes).
-
Sample Collection: Collect the supernatant, which contains the effused ⁸⁶Rb⁺.
-
Cell Lysis: Lyse the cells to release the remaining intracellular ⁸⁶Rb⁺.
-
Quantification: Measure the radioactivity in both the supernatant and the cell lysate using a scintillation counter.
-
Data Analysis: Calculate the percentage of ⁸⁶Rb⁺ efflux for each concentration of (E)-metanicotine and plot a dose-response curve to determine the EC₅₀ value.
Passive Avoidance Test
This behavioral test is used to assess the effects of compounds on learning and memory in rodents.
Materials:
-
Passive avoidance apparatus (a two-chamber box with a light and a dark compartment, the dark side having an electrified grid floor)
-
Experimental animals (e.g., mice)
-
(E)-metanicotine and vehicle control
Procedure:
-
Acquisition Trial (Day 1):
-
Place a mouse in the light compartment of the apparatus.
-
When the mouse enters the dark compartment, deliver a mild foot shock.
-
The time it takes for the mouse to enter the dark compartment (step-through latency) is recorded.
-
-
Drug Administration: Administer (E)-metanicotine or vehicle to the animals at a specified time before or after the acquisition trial.
-
Retention Trial (Day 2):
-
Place the mouse back into the light compartment.
-
Record the step-through latency to enter the dark compartment. An increase in latency is indicative of memory of the aversive stimulus.
-
-
Data Analysis: Compare the step-through latencies between the drug-treated and vehicle-treated groups to assess the effect of (E)-metanicotine on memory.
In Vivo Microdialysis
This technique is used to measure the levels of neurotransmitters in the extracellular fluid of the brain of a freely moving animal.
Materials:
-
Microdialysis probes
-
Stereotaxic apparatus for probe implantation
-
Syringe pump
-
Fraction collector
-
HPLC system with an appropriate detector (e.g., electrochemical or fluorescence)
-
Experimental animals (e.g., rats)
-
(E)-metanicotine and vehicle control
Procedure:
-
Probe Implantation: Surgically implant a microdialysis probe into the brain region of interest (e.g., nucleus accumbens or prefrontal cortex) of an anesthetized rat using a stereotaxic apparatus.
-
Recovery: Allow the animal to recover from surgery.
-
Microdialysis Experiment:
-
On the day of the experiment, connect the probe to a syringe pump and perfuse with artificial cerebrospinal fluid (aCSF) at a low flow rate.
-
Collect baseline dialysate samples.
-
Administer (E)-metanicotine or vehicle systemically (e.g., via subcutaneous injection).
-
Continue to collect dialysate samples at regular intervals.
-
-
Sample Analysis: Analyze the collected dialysate samples for neurotransmitter content using HPLC.
-
Data Analysis: Compare the neurotransmitter levels in the post-drug administration samples to the baseline levels to determine the effect of (E)-metanicotine on neurotransmitter release.
References
- 1. rivanicline | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
- 2. caymanchem.com [caymanchem.com]
- 3. Rivanicline - Wikipedia [en.wikipedia.org]
- 4. Metanicotine | 538-79-4 | AAA53879 | Biosynth [biosynth.com]
- 5. GSRS [gsrs.ncats.nih.gov]
- 6. scbt.com [scbt.com]
- 7. Synthesis and in vivo evaluation of (E)-N-[(11)C]Methyl-4- (3-pyridinyl)-3-butene-1-amine ([(11)C]metanicotine) as a nicotinic receptor radioligand - PubMed [pubmed.ncbi.nlm.nih.gov]
